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Compound of Interest

Compound Name: Desmetryn

Cat. No.: B1670303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Desmetryn is a selective triazine herbicide effective against a variety of broadleaf and grassy

weeds. This technical guide provides a comprehensive overview of Desmetryn, focusing on its

core physicochemical properties, its mechanism of action as a potent inhibitor of photosynthetic

electron transport, and detailed methodologies for its analysis in environmental and biological

matrices. This document is intended to serve as a critical resource for researchers in

agricultural science, environmental toxicology, and drug development.

Core Properties of Desmetryn
Desmetryn is a synthetic compound belonging to the methylthiotriazine class of herbicides. Its

fundamental properties are summarized below for easy reference.

Property Value Citation

CAS Number 1014-69-3 [1][2][3]

Molecular Weight 213.30 g/mol [1][2][4]

Molecular Formula C₈H₁₅N₅S [1][2]

Mechanism of Action: Inhibition of Photosystem II
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The primary mode of action for Desmetryn, like other triazine herbicides, is the inhibition of

photosynthesis.[5] Specifically, it targets and disrupts the electron transport chain within

Photosystem II (PSII) in the chloroplasts of susceptible plants.[1][6]

Desmetryn binds to the D1 protein, a key component of the PSII complex located in the

thylakoid membranes.[1][5] This binding occurs at the plastoquinone-binding niche (specifically

the QB site), effectively blocking the transport of electrons from the primary quinone acceptor

(QA) to the secondary quinone acceptor (QB).[6][7] The interruption of this electron flow halts

the fixation of CO₂ and the production of ATP and NADPH, which are essential for plant growth.

[1][6]

The blockage of electron transport leads to a buildup of highly reactive triplet chlorophyll and

singlet oxygen species.[8] These reactive oxygen species initiate a cascade of lipid and protein

peroxidation, causing rapid destruction of cell membranes.[7] This membrane damage results

in cellular leakage, leading to the characteristic symptoms of chlorosis (yellowing) and necrosis

(tissue death), ultimately causing the death of the plant.[1]
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Figure 1: Desmetryn's inhibition of the photosynthetic electron transport chain in Photosystem II.
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Figure 2: General workflow for the analysis of Desmetryn in water samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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